Cas no 270262-96-9 (4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde)
4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde,4-[(4-chlorophenyl)thio]-3-nitro-
- 4-(4-chlorophenyl)sulfanyl-3-nitrobenzaldehyde
- 4-(4-CHLORO-PHENYLSULFANYL)-3-NITRO-BENZALDEHYDE
- 4-(4-CHLOROPHENYLTHIO)-3-NITROBENZALDEHYDE
- 4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde
- 4-[(4-chlorophenyl)thio]-3-nitrobenzaldehyde
- 4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzaldehyde
- AC1MC45P
- CTK4F8955
- MolPort-000-145-408
- NRB00117
- A818848
- 4-((4-chlorophenyl)thio)-3-nitrobenzaldehyde
- 3X-0717
- 270262-96-9
- 4-(4-chlorophenyl)sulfanyl-3-nitro-benzaldehyde
- DTXSID20370959
- J-513162
- FT-0644306
- CS-0314993
- MFCD00098773
- AKOS000297209
- SCHEMBL6930035
- VKA26296
- STL291050
- DB-047133
- 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde
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- MDL: MFCD00098773
- Inchi: 1S/C13H8ClNO3S/c14-10-2-4-11(5-3-10)19-13-6-1-9(8-16)7-12(13)15(17)18/h1-8H
- InChI Key: VWXMGEQTGZRDOQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1C=CC(C=O)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 292.99100
- Monoisotopic Mass: 292.9913420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- Melting Point: 118-120°C
- PSA: 88.19000
- LogP: 4.73510
4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044318-1g |
4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde |
270262-96-9 | >95% | 1g |
1477CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044318-500mg |
4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde |
270262-96-9 | >95% | 500mg |
957CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044318-5g |
4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde |
270262-96-9 | >95% | 5g |
5168CNY | 2021-05-07 | |
| Alichem | A019112931-10g |
4-((4-Chlorophenyl)thio)-3-nitrobenzaldehyde |
270262-96-9 | 95% | 10g |
$489.00 | 2023-09-02 | |
| TRC | C596623-50mg |
4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde |
270262-96-9 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596623-100mg |
4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde |
270262-96-9 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C596623-500mg |
4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde |
270262-96-9 | 500mg |
$ 160.00 | 2022-06-06 | ||
| Apollo Scientific | OR0292-250mg |
4-(4-Chlorophenylthio)-3-nitrobenzaldehyde |
270262-96-9 | 95 | 250mg |
£33.00 | 2025-02-19 | |
| Apollo Scientific | OR0292-1g |
4-(4-Chlorophenylthio)-3-nitrobenzaldehyde |
270262-96-9 | 95 | 1g |
£76.00 | 2025-02-19 | |
| abcr | AB156469-1 g |
4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde; . |
270262-96-9 | 1 g |
€140.40 | 2023-07-20 |
4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Suppliers
4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde
Comprehensive Overview of 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde (CAS No. 270262-96-9)
4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde (CAS No. 270262-96-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its nitro and sulfanyl functional groups, is a subject of interest for researchers exploring advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a chlorophenyl moiety, makes it a versatile intermediate in synthetic chemistry.
The growing demand for high-performance chemical intermediates has led to increased searches for compounds like 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde. Users often query its synthesis methods, solubility, and reactivity, reflecting its relevance in modern research. Additionally, its potential role in green chemistry and sustainable manufacturing aligns with current environmental trends, making it a hot topic in academic and industrial circles.
One of the most frequently asked questions about this compound revolves around its stability under various conditions. Studies indicate that 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde exhibits moderate stability in acidic and neutral environments but may degrade under prolonged exposure to strong bases or UV light. This property is critical for researchers designing storage protocols or application-specific formulations.
In the context of pharmaceutical research, this compound has been explored as a potential precursor for bioactive molecules. Its nitrobenzene and aldehyde functionalities offer multiple sites for chemical modifications, enabling the creation of diverse derivatives. Recent publications highlight its utility in developing antimicrobial agents and enzyme inhibitors, addressing global health challenges such as antibiotic resistance.
From an industrial perspective, 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde is valued for its role in dye synthesis and polymer chemistry. Its ability to act as a cross-linking agent or chromophore has been investigated for applications in advanced coatings and functional materials. These applications resonate with the increasing demand for smart materials in electronics and nanotechnology.
Environmental considerations are also a key focus area. Researchers are evaluating the biodegradability and ecotoxicity of this compound to ensure compliance with regulatory standards. Such studies are essential for industries aiming to adopt eco-friendly practices while maintaining product performance.
In summary, 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzenecarbaldehyde (CAS No. 270262-96-9) is a multifaceted compound with broad applicability. Its chemical versatility, combined with its alignment with contemporary research trends, ensures its continued relevance in scientific and industrial domains. As innovation drives the demand for novel intermediates, this compound is poised to play a pivotal role in shaping future advancements.
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